Cas no 7508-20-5 (1,2,3,4-tetrahydrophenanthren-1-ol)

• Product Name: 1,2,3,4-tetrahydrophenanthren-1-ol
• CAS No: 7508-20-5
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 981287
• PubChem ID: 344521
• Update Time: 2025-04-19

1,2,3,4-tetrahydrophenanthren-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydrophenanthren-1-ol
• (+-)-1-Hydroxy-1.2.3.4-tetrahydro-phenanthren
• 1,2,3,4-Tetrahydro-[1]phenanthrol
• 1-Hydroxy-1,2,3,4-tetrahydrophenanthren
• 1-hydroxy-1,2,3,4-tetrahydrophenanthrene
• AC1L80QQ
• NSC401483
• AKOS013755651
• NSC-401483
• 7508-20-5
• 1,2,3,4-TETRAHYDRO-1-PHENANTHRENOL
• DTXSID00322537

• Inchi： 1S/C14H14O/c15-14-7-3-6-12-11-5-2-1-4-10(11)8-9-13(12)14/h1-2,4-5,8-9,14-15H,3,6-7H2
• InChI Key： FAJJZLJAAXPMEL-UHFFFAOYSA-N
• SMILES： OC1C2C=CC3C=CC=CC=3C=2CCC1

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.1

Experimental Properties

• Density: 1.184
• Boiling Point: 385.3°C at 760 mmHg
• Flash Point: 141.4°C
• Refractive Index: 1.669
• PSA: 20.23
• LogP: 3.20950